Cas no 144119-12-0 ((R)-(1-Methylpyrrolidin-2-yl)diphenylmethanol)

• Product Name: (R)-(1-Methylpyrrolidin-2-yl)diphenylmethanol
• CAS No: 144119-12-0
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• MDL: MFCD00145217
• CID: 91847
• PubChem ID: 87571148
• Update Time: 2025-04-18

(R)-(1-Methylpyrrolidin-2-yl)diphenylmethanol Chemical and Physical Properties

Names and Identifiers

• (R)-(1-Methylpyrrolidin-2-yl)diphenylmethanol
• alpha,alpha-Diphenyl-N-methyl-D-prolinol
• (R)-alpha,alpha-Diphenyl-N-methyl-2-pyrrolidinemethanol
• (R)-N-Methyl-alpha,alpha-diphenylpyrrolidinemethanol
• (R)-(-)-2-[Hydroxy(diphenyl)methyl]-1-methylpyrrolidine
• N-Methyl-D-prolinol
• (R)-(-)-Diphenyl(1-methylpyrrolidin-2-yl)methanol
• (R)-alpha,alpha-Diphenylmethylprolinol
• (R)-N-Methyl-α,α-diphenyl-2-pyrrolidinemethanol
• α,α-Diphenyl-N-methyl-D-prolinol

• MDL： MFCD00145217
• Inchi： 1S/C18H21NO/c1-19-14-8-13-17(19)18(20,15-9-4-2-5-10-15)16-11-6-3-7-12-16/h2-7,9-12,17,20H,8,13-14H2,1H3/t17-/m1/s1
• InChI Key： XIJAGFLYYNXCAB-QGZVFWFLSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1CCCN1C
• BRN： 1535407

Computed Properties

• Exact Mass: 267.16200
• Monoisotopic Mass: 268.170139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 24.7

Experimental Properties

• Color/Form: White solid
• Density: 1.116
• Melting Point: 70.0 to 73.0 deg-C
• Boiling Point: 406.8 °C at 760 mmHg
• Flash Point: 196.8 °C
• Refractive Index: -55 ° (C=1, CHCl3)
• PSA: 23.47000
• LogP: 2.95460
• Solubility: Insoluble in water
• Specific Rotation: -52° (c=1, CHCl3)
• Optical Activity: [α]20/D −55.0±4.0°, c = 1% in chloroform stab. with amylenes

(R)-(1-Methylpyrrolidin-2-yl)diphenylmethanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Storage Condition：0-6°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38